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Compound of Interest

2-Propanol, 1,1'-
Compound Name: - .
(hydroxyimino)bis-

cat. No.: B1609678

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-(Hydroxyazanediyl)bis(propan-2-ol), also identified by its CAS number 97173-34-7, is a
chemical compound belonging to the hydroxylamine functional group. Its structure, featuring a
central nitrogen atom bonded to a hydroxyl group and two propan-2-ol moieties, suggests its
potential utility as a versatile building block in organic synthesis and medicinal chemistry. This
guide provides a comprehensive overview of its properties, potential synthetic routes, and
foreseeable applications, with a focus on its relevance to the drug development sector.

Core Properties

A summary of the known and predicted physicochemical properties of 1,1'-
(Hydroxyazanediyl)bis(propan-2-ol) is presented in Table 1. It is important to note that while
some fundamental properties are established, specific experimental data for parameters such
as melting and boiling points remain to be fully characterized in publicly accessible literature.

Table 1: Physicochemical Properties of 1,1'-(HYDROXYAZANEDIYL)BIS(PROPAN-2-OL)
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Property Value Source
Molecular Formula C6H15NO3 --INVALID-LINK--
Molecular Weight 149.19 g/mol [1]
CAS Number 97173-34-7 [1]
) Pale-yellow to Yellow-brown
Physical Form )
Solid
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available
1,1-
IUPAC Name (hydroxyazanediyl)bis(propan-
2-0l)
JYOCWMVETLTCNF-
InChl Key [1]
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Experimental Protocols: A Proposed Synthetic
Approach

A specific, detailed experimental protocol for the synthesis of 1,1'-
(Hydroxyazanediyl)bis(propan-2-ol) is not readily available in the reviewed literature. However,
a plausible synthetic route can be conceptualized based on the known reactivity of
hydroxylamines and epoxides. The following proposed protocol outlines a potential method for
its preparation.

Proposed Synthesis of 1,1'-
(Hydroxyazanediyl)bis(propan-2-ol)

This synthesis involves the N-alkylation of hydroxylamine with propylene oxide. The reaction
should be conducted with careful control of stoichiometry to favor the dialkylation product.
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Materials:

Hydroxylamine hydrochloride

Sodium methoxide

Methanol

Propylene oxide

Diethyl ether

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Methodology:

Preparation of free hydroxylamine: In a round-bottom flask, dissolve hydroxylamine
hydrochloride in methanol. To this solution, add a solution of sodium methoxide in methanol
dropwise at 0°C to precipitate sodium chloride and generate free hydroxylamine in solution.

Filtration: Remove the precipitated sodium chloride by filtration under an inert atmosphere.

Alkylation: Transfer the methanolic solution of hydroxylamine to a clean, dry flask equipped
with a stirrer, a condenser, and a dropping funnel. Add propylene oxide (2.2 equivalents)
dropwise to the solution at room temperature.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC).

Work-up: Once the reaction is complete, quench the reaction mixture by adding water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether
or ethyl acetate.
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 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate the solvent using a rotary evaporator. The crude product can be purified by
column chromatography on silica gel.

Figure 1: Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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